Cas no 2165763-97-1 (benzyl (3R)-3-amino-3-methylpiperidine-1-carboxylate)

• Product Name: benzyl (3R)-3-amino-3-methylpiperidine-1-carboxylate
• CAS No: 2165763-97-1
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 5302951
• Update Time: 2025-10-31

benzyl (3R)-3-amino-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl (3R)-3-amino-3-methylpiperidine-1-carboxylate
• Benzyl(3R)-3-amino-3-methylpiperidine-1-carboxylate
• benzyl (R)-3-amino-3-methylpiperidine-1-carboxylate
• benzyl (3R)-3-amino-3-methylpiperidine-1-carboxylate

• Inchi： 1S/C14H20N2O2/c1-14(15)8-5-9-16(11-14)13(17)18-10-12-6-3-2-4-7-12/h2-4,6-7H,5,8-11,15H2,1H3/t14-/m1/s1
• InChI Key： OZEVNWHCQACRDD-CQSZACIVSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC[C@](C)(C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6

Additional information on benzyl (3R)-3-amino-3-methylpiperidine-1-carboxylate

Introduction to Benzyl (3R)-3-amino-3-methylpiperidine-1-carboxylate (CAS No. 2165763-97-1)

Benzyl (3R)-3-amino-3-methylpiperidine-1-carboxylate is a significant compound in the field of pharmaceutical chemistry, characterized by its complex structural framework and multifaceted applications. This compound, identified by the chemical identifier CAS No. 2165763-97-1, has garnered considerable attention due to its role as a key intermediate in the synthesis of various bioactive molecules. The unique arrangement of functional groups in its molecular structure, including the benzyl group, piperidine ring, and amino and carboxylate functionalities, contributes to its versatility in medicinal chemistry.

The benzyl group attached to the piperidine core not only influences the electronic properties of the molecule but also plays a crucial role in its solubility and reactivity. This feature makes Benzyl (3R)-3-amino-3-methylpiperidine-1-carboxylate a valuable building block for the development of more complex pharmacophores. The (3R) configuration of the piperidine ring further underscores its importance, as stereochemistry is a critical factor in determining the biological activity of many pharmaceutical agents.

In recent years, Benzyl (3R)-3-amino-3-methylpiperidine-1-carboxylate has been extensively studied for its potential applications in the treatment of various diseases. One of the most notable areas of research has been its use as a precursor in the synthesis of neurokinin-1 (NK1) receptor antagonists. These antagonists are particularly relevant in the management of chemotherapy-induced nausea and vomiting (CINV), a common side effect of cancer treatment. The structural features of Benzyl (3R)-3-amino-3-methylpiperidine-1-carboxylate align well with the pharmacophoric requirements for effective NK1 receptor antagonism, making it a promising candidate for further development.

Moreover, the compound has shown promise in other therapeutic contexts, including its potential role in the development of antidepressant and antipsychotic agents. The piperidine scaffold is a well-known motif in psychotropic drugs, and modifications to this core structure can lead to novel compounds with enhanced efficacy and reduced side effects. The presence of both amino and carboxylate groups provides multiple points for chemical modification, allowing researchers to fine-tune the properties of Benzyl (3R)-3-amino-3-methylpiperidine-1-carboxylate to meet specific pharmacological needs.

Recent advancements in computational chemistry have further highlighted the significance of Benzyl (3R)-3-amino-3-methylpiperidine-1-carboxylate. Molecular modeling studies have demonstrated that this compound can effectively interact with target proteins through multiple binding sites, enhancing its binding affinity and selectivity. These insights have guided the design of new analogs with improved pharmacokinetic profiles, paving the way for more effective drug candidates.

The synthesis of Benzyl (3R)-3-amino-3-methylpiperidine-1-carboxylate involves a series of well-established chemical transformations, including protection-deprotection strategies to handle the reactive functional groups. The use of chiral auxiliaries or catalysts ensures high enantiomeric purity, which is essential for pharmaceutical applications where stereochemistry can significantly impact biological activity. Recent innovations in asymmetric synthesis have made it possible to produce this compound with greater efficiency and scalability, reducing costs and improving accessibility for research purposes.

From a regulatory perspective, Benzyl (3R)-3-amino-3-methylpiperidine-1-carboxylate is subject to standard guidelines for pharmaceutical intermediates, ensuring that its production and handling meet stringent safety and quality standards. Compliance with Good Manufacturing Practices (GMP) is crucial to guarantee consistency and reliability across different batches. This adherence to regulatory standards not only enhances patient safety but also supports the reproducibility of research findings.

The future prospects for Benzyl (3R)-3-amino-3-methylpiperidine-1-carboxylate are promising, with ongoing research exploring new therapeutic applications and synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the discovery of novel drugs that address unmet medical needs. As our understanding of molecular interactions continues to evolve, compounds like Benzyl (3R)-3-amino-3-methylpiperidine-1-carboxylate will remain at the forefront of pharmaceutical development.